Cas no 88525-34-2 (Propanethioic acid, 2,2-dimethyl-, S-propyl ester)

• Product Name: Propanethioic acid, 2,2-dimethyl-, S-propyl ester
• CAS No: 88525-34-2
• MF: C₈H₁₆OS
• MW: 160.277041435242
• CID: 629760
• PubChem ID: 13237654
• Update Time: 2025-04-19

Propanethioic acid, 2,2-dimethyl-, S-propyl ester Chemical and Physical Properties

Names and Identifiers

• Propanethioic acid, 2,2-dimethyl-, S-propyl ester
• S-propyl 2,2-dimethylpropanethioate
• 88525-34-2
• DTXSID00530998
• SCHEMBL3864690

• Inchi： 1S/C8H16OS/c1-5-6-10-7(9)8(2,3)4/h5-6H2,1-4H3
• InChI Key： FLHXGOSXMQLUFC-UHFFFAOYSA-N
• SMILES： S(CCC)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 160.09218630g/mol
• Monoisotopic Mass: 160.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.4Ų